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Compound of Interest

Compound Name:
3-Dimethylaminooxalyl-4-

acetylindole

Cat. No.: B3180768 Get Quote

Technical Guide: 3-Dimethylaminooxalyl-4-
acetylindole
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified scientific

personnel and is not a substitute for a formal Safety Data Sheet (SDS). All laboratory work

should be conducted in accordance with institutional safety protocols and under the supervision

of trained professionals.

Compound Identification
Chemical Name: 3-Dimethylaminooxalyl-4-acetylindole[1][2]

Synonyms: 1H-Indole-3-acetamide, 4-(acetyloxy)-N,N-dimethyl-α-oxo-[3][4]

CAS Number: 30000-66-9[1][2]

Molecular Formula: C₁₄H₁₄N₂O₄[3][4]

Molecular Weight: 274.27 g/mol [3][4]
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Primary Use: Identified as a precursor in the synthesis of Psilocin and Psilocybin.[1] It is

intended for research use only.[1]

Physicochemical Properties
Property Value Source

Purity 97.0% - 98% [2][5]

Solubility
DMF: 20 mg/ml, DMSO: 10

mg/ml, Ethanol: 10 mg/ml
[3]

Health and Safety Information
A specific Safety Data Sheet (SDS) for 3-Dimethylaminooxalyl-4-acetylindole (CAS 30000-

66-9) is not publicly available in the conducted research. The information below is based on

general safety principles for handling indole derivatives and related chemical reagents. It is

imperative to handle this compound with caution in a controlled laboratory setting.

Hazard Identification and Precautionary Measures
While specific GHS classifications are not available for this compound, related indole

compounds and reagents used in its synthesis carry warnings for being harmful if swallowed,

causing skin irritation, and causing serious eye irritation.[6]

General Precautions:

Handling: Wash hands and any exposed skin thoroughly after handling.[7] Do not eat, drink,

or smoke when using this product. Avoid dust formation and inhalation.[7]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[6]

Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[7]

Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed.

First Aid Measures
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If Swallowed: Rinse mouth. Get medical help if you feel unwell.[6]

In Case of Skin Contact: Wash off with soap and plenty of water. If skin irritation occurs, seek

medical advice.[6]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.[6]

If Inhaled: Move the person into fresh air. If breathing is difficult, provide oxygen.

Experimental Protocols
3-Dimethylaminooxalyl-4-acetylindole is a key intermediate in the synthesis of psilocybin.

The following is a generalized protocol derived from literature describing this process.

Synthesis of 3-Dimethylaminooxalyl-4-acetylindole
This procedure outlines the acylation of 4-hydroxyindole and subsequent reaction to form the

target compound.

Materials:

4-hydroxyindole

Acetic anhydride

Pyridine

Dichloromethane (DCM)

Oxalyl chloride

Tetrahydrofuran (THF)

Dimethylamine solution in THF

Procedure:
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Protection of the Hydroxyl Group: The hydroxyl group of 4-hydroxyindole is first protected,

typically by acylation. This is a necessary step to prevent reaction with oxalyl chloride in the

subsequent step.[8]

Acylation Reaction: In a typical procedure, 4-hydroxyindole is dissolved in a suitable solvent

like dichloromethane (DCM). Acetic anhydride and a base, such as pyridine, are added to

the solution at room temperature.[8] The reaction mixture is stirred until the starting material

is consumed, which can be monitored by techniques like thin-layer chromatography (TLC).

Workup and Isolation: Following the completion of the reaction, a standard workup procedure

is performed. This may involve washing the organic layer with aqueous solutions to remove

excess reagents and byproducts, followed by drying the organic layer and evaporating the

solvent to yield the acetylated indole intermediate.

Formation of the Oxalyl Chloride Adduct: The protected indole is then dissolved in an

anhydrous solvent like tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen).[8]

Oxalyl chloride is added, leading to the formation of an intermediate.

Addition of Dimethylamine: A solution of dimethylamine in THF is then added to the reaction

mixture.[8] This step is crucial for the formation of the final product, 3-Dimethylaminooxalyl-
4-acetylindole. The reaction is typically carried out at a controlled temperature.

Final Workup and Purification: After the reaction is complete, another workup is performed to

isolate the product. Purification of the final compound may be achieved through techniques

such as recrystallization or column chromatography to achieve the desired purity.

Use in Psilocybin Synthesis
3-Dimethylaminooxalyl-4-acetylindole is then used as a precursor for psilocin, which is

subsequently phosphorylated to yield psilocybin.

Materials:

3-Dimethylaminooxalyl-4-acetylindole

Reducing agent (e.g., Lithium aluminum hydride - LiAlH₄)
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Anhydrous solvent (e.g., THF)

Procedure:

Reduction of the Oxalyl Group: The 3-Dimethylaminooxalyl-4-acetylindole is dissolved in

an anhydrous solvent like THF under an inert atmosphere. A strong reducing agent, such as

lithium aluminum hydride (LiAlH₄), is carefully added to the solution.[8] This step reduces the

oxalyl group to an ethylamine side chain.

Quenching and Workup: The reaction is carefully quenched, followed by a workup procedure

to isolate the resulting psilocin.

Phosphorylation: The isolated psilocin is then phosphorylated to produce psilocybin. This

step often involves the use of a phosphorylating agent and can be challenging due to the

lability of the reagents and intermediates.[8]

Visualizations
Synthetic Pathway Overview

4-Hydroxyindole 4-Acetoxyindole

 Acetic Anhydride,
Pyridine 3-Dimethylaminooxalyl-4-acetylindole

 1. Oxalyl Chloride
 2. Dimethylamine Psilocin Reduction (e.g., LiAlH4) Psilocybin Phosphorylation

Click to download full resolution via product page

Caption: Synthetic pathway from 4-Hydroxyindole to Psilocybin.

Experimental Workflow for Synthesis
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Step 1: Protection of Hydroxyl Group

Step 2: Formation of Target Compound

Step 3: Reduction to Psilocin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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